2-(4-Chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Specification

• CAS No.: 1256360-18-5
• Molecular Formula: C15H21BClFO3
• Molecular Weight: 314.588
• IUPAC Name: 2-(4-chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Standard InChI: InChI=1S/C15H21BClFO3/c1-6-7-19-13-8-10(12(18)9-11(13)17)16-20-14(2,3)15(4,5)21-16/h8-9H,6-7H2,1-5H3
• Standard InChI Key: ATFCCDUHYXYSHT-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2F)Cl)OCCC

Introduction

2-(4-Chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic acid derivative, specifically a pinacol ester, which plays a crucial role in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound is identified by its CAS number, 1256360-18-5, and is used as an intermediate in the synthesis of complex organic molecules.

Synthesis

The synthesis of 2-(4-chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves the reaction of a halogenated aromatic compound with a boronic acid precursor in the presence of a base. This process is often followed by esterification with pinacol to form the dioxaborolane.

Applications

• Suzuki-Miyaura Cross-Coupling Reactions: This compound is primarily used as a coupling partner in Suzuki-Miyaura reactions, facilitating the formation of complex biaryl systems.

• Pharmaceutical Synthesis: It serves as an intermediate in the synthesis of pharmaceutical compounds, contributing to the development of new drugs.

Suppliers and Availability

Several chemical suppliers offer this compound, including BLD Pharmatech and Angene International Limited, with varying lead times and prices depending on the supplier and location.

Supplier	Lead Time	Price
BLD Pharmatech Co., Limited	1 day	Not specified
Angene International Limited	5 days	Not specified

Research Findings and Future Directions

Research on boronic acid derivatives like 2-(4-chloro-2-fluoro-5-propoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane focuses on optimizing synthesis conditions and expanding their applications in organic synthesis. Future studies may explore novel catalysts or conditions to improve the efficiency of Suzuki-Miyaura reactions involving this compound.